Cas no 220119-17-5 (Selamectin)

• Product Name: Selamectin
• CAS No: 220119-17-5
• MF: C₄₃H₆₃NO₁₁
• MW: 769.96043419838
• MDL: MFCD09837837
• CID: 259589
• PubChem ID: 9578507
• Update Time: 2025-07-11

Selamectin Chemical and Physical Properties

Names and Identifiers

• Avermectin A1a,25-cyclohexyl-4'-O-de(2,6-dideoxy-3-O-methyl-a-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)-,(5Z)-
• Avermectin A1a,25-cyclohexyl-4'-O-de(2,6-dideoxy-3-O-methyl-a-L-arabino-hexopyranosyl)-5-demet...
• Avermectin A1a,25-cyclohexyl-4'-O-de(2,6-dideoxy-3-O-methyl-a-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,2
• Selamectin
• hypnocarpic acid
• (5Z)-25-Cyclohexyl-4′-O-de(2,6-dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)avermectin A1a
• Revolution
• Revolution (antibiotic)
• Stronghold
• (5Z)-25-Cyclohexyl-4'-O-de(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)-avermectin A1a
• AKOS026749796
• SELAMECTIN [MART.]
• SELAMECTIN COMPONENT OF STRONGHOLD PLUS
• CHEMBL1908325
• SELAMECTIN [INN]
• 220119-17-5
• 25-Cyclohexyl-4'-O-de(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)-avermectin A1a
• HY-107212
• SENERGY
• NSC 758615
• SELAMECTIN [GREEN BOOK]
• (1R,4S,5'S,6R,6'S,8R,10E,12S,13S,14E,16E,20R,21Z,24S)-6'-cyclohexyl-24-hydroxy-21-hydroxyimino-12-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• SELAMECTIN [USP MONOGRAPH]
• D05813
• NCGC00095066-01
• AVERMECTIN A1A, 25-CYCLOHEXYL-4'-O-DE(2,6-DIDEOXY-3-O-METHYL-.ALPHA.-L-ARABINO-HEXOPYRANOSYL)-5-DEMETHOXY-25-DE(1-METHYLPROPYL)-22,23-DIHYDRO-5(HYDROXYIMINO)-, (5Z)-
• MFCD31621085
• AVERMECTIN A1A, 25-CYCLOHEXYL-4'-O-DE(2,6-DIDEOXY-3-O-METHYL-alpha-L-ARABINO-HEXOPYRANOSYL)-5-DEMETHOXY-25-DE(1-METHYLPROPYL)-22,23-DIHYDRO-5(HYDROXYIMINO)-, (5Z)-
• 25-cyclohexyl-25-de(1-methylpropyl)-5-deoxy-22 23-dihydro-5-(hydroxyimino)-avermectin B1 monosaccharide
• SELAMECTIN [MI]
• Selamectina
• Avermectin A1a, 25-cyclohexyl-4'-O-de(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)-, (5Z)-
• UNII-A2669OWX9N
• SelaSpot
• selamectinum
• (2aE,4E,5'S,6S,6'S,7S,8E,11R,13R,15S,17aR,20aR,20bS)-6'-cyclohexyl-7-((2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy)-3',4',5',6,6',7,10,11,14,15,20a,20b-dodecahydro-20b-hydroxy-5',6,8,19-tetramethylspiro(11,15-methano-2H,13H,17H-furo(4,3,2-pq)(2,6)benzodioxacyclooctadecin-13,2'-(2H)pyran)-17,20(17aH)-dione 20-oxime
• UK-124,114
• SELAMECTIN (USP MONOGRAPH)
• Tox21_111408
• 165108-07-6
• EX-A3581
• BDBM50588192
• STRONGHOLD PLUS COMPONENT SELAMECTIN
• Selamectin [USAN:INN:BAN]
• DTXCID4025903
• SELAMECTIN (USP-RS)
• SELAMECTIN (MART.)
• Revolt
• SELAMECTIN COMPONENT OF STRONGHOLD
• DB11459
• CHEBI:177562
• J-014423
• CAS-165108-07-6
• UK 124114
• Avermectin A1a, 25-cyclohexyl-4'-O-de(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)-
• Selarid
• Selamectine
• DTXSID6045903
• SELAMECTIN [USAN]
• Selamectin (USAN/INN)
• CS-7778
• SCHEMBL120105
• A2669OWX9N
• SELAMECTIN [USP-RS]
• Avermectin A1a, 25-cyclohexyl-4'-O-de(2,6-dideoxy-3-O-methyl-.alpha.-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)-
• SELAMECTIN [EMA EPAR VETERINARY]
• STRONGHOLD COMPONENT SELAMECTIN
• SELAMECTIN (EMA EPAR VETERINARY)
• UK-124114
• C74112
• DTXSID801339341
• 25-Cyclohexyl-4a(2)-O-de(2,6-dideoxy-3-O-methyl-I+/--L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)avermectin A1a

• MDL： MFCD09837837
• Inchi： 1S/C43H63NO11/c1-24-11-10-14-30-23-50-40-36(44-48)27(4)19-33(43(30,40)47)41(46)52-32-20-31(16-15-25(2)38(24)53-35-21-34(49-6)37(45)28(5)51-35)54-42(22-32)18-17-26(3)39(55-42)29-12-8-7-9-13-29/h10-11,14-15,19,24,26,28-29,31-35,37-40,45,47-48H,7-9,12-13,16-18,20-23H2,1-6H3/b11-10+,25-15+,30-14+,44-36-/t24-,26-,28-,31+,32-,33-,34-,35-,37-,38-,39-,40+,42+,43+/m0/s1
• InChI Key： AFJYYKSVHJGXSN-XHKIUTQPSA-N
• SMILES： O1[C@@]2(C[C@@H]3C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C4CO[C@@H]5/C(/C(C)=C[C@@H](C(=O)O3)[C@@]54O)=N\O)O[C@H]3C[C@@H]([C@H]([C@H](C)O3)O)OC)O2)CC[C@H](C)[C@H]1C1CCCCC1 |c:7,15,t:13|

Computed Properties

• Exact Mass: 769.44000
• Monoisotopic Mass: 769.440112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 4
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: 5.4

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 917°C at 760 mmHg
• Flash Point: 508.4±34.3 °C
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 154.73000
• LogP: 6.06980
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Selamectin Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 53
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins

Additional information on Selamectin

Selamectin (CAS No. 220119-17-5): An Overview of Its Properties, Applications, and Recent Research

Selamectin (CAS No. 220119-17-5) is a broad-spectrum antiparasitic agent belonging to the macrocyclic lactone family. It is widely used in veterinary medicine to treat and prevent a variety of parasitic infections in companion animals, particularly dogs and cats. This compound is known for its high efficacy and safety profile, making it a preferred choice for both therapeutic and prophylactic applications.

Chemical Structure and Properties: Selamectin is a semisynthetic derivative of the avermectin family, specifically derived from the fermentation of Streptomyces avermitilis. Its molecular formula is C₄₇H₇₄O₁₄, and it has a molecular weight of 870.06 g/mol. The compound exhibits excellent lipophilicity, which facilitates its systemic distribution and prolonged activity within the host organism. This property is crucial for its effectiveness against both internal and external parasites.

Mechanism of Action: Selamectin exerts its antiparasitic effects by binding to glutamate-gated chloride channels in the nerve and muscle cells of parasites. This binding leads to an increase in chloride ion permeability, resulting in hyperpolarization of the cell membrane and subsequent paralysis and death of the parasite. The selective toxicity of selamectin towards parasites, while being relatively safe for mammals, is due to the presence of these specific chloride channels in parasitic organisms but not in mammalian cells.

Clinical Applications: In veterinary medicine, selamectin is primarily used to control fleas, heartworms, ear mites, sarcoptic mange mites, and intestinal worms in dogs and cats. It is administered topically as a spot-on solution or orally as a tablet. The ease of administration and long-lasting protection make it a popular choice among pet owners and veterinarians alike.

Safety Profile: Extensive studies have demonstrated that selamectin is well-tolerated by companion animals when used as directed. Common side effects are generally mild and may include transient hair loss at the application site, vomiting, or diarrhea. However, these adverse effects are rare and typically resolve without intervention. The safety margin for selamectin is wide, which further enhances its utility in veterinary practice.

Recent Research Developments: Recent research has expanded our understanding of the pharmacokinetics and pharmacodynamics of selamectin. A study published in the Journal of Veterinary Pharmacology and Therapeutics (2023) investigated the bioavailability and distribution of selamectin in dogs after topical administration. The results showed that selamectin rapidly penetrates the skin and reaches systemic circulation within 24 hours, maintaining therapeutic levels for up to 30 days.

In another study published in Parasites & Vectors (2023), researchers explored the efficacy of selamectin strong against emerging parasitic threats such as drug-resistant strains of fleas and ticks. The findings indicated that selamectin strong remains highly effective against these resistant parasites, highlighting its potential as a first-line treatment option in regions where resistance is prevalent.

FUTURE DIRECTIONS AND CONCLUSIONS strong>: The ongoing research into the properties and applications of < strong > selamectin strong > continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As parasitic infections remain a significant health concern for companion animals globally, the development of more effective and safer antiparasitic agents like < strong > selamectin strong > is crucial. Future studies may focus on optimizing dosing regimens, exploring combination therapies with other antiparasitics, and investigating the long-term safety and efficacy of prolonged use. p > < p >In conclusion, < strong > selamectin strong > (CAS No. 220119-17-5) stands out as a highly effective and safe antiparasitic agent with broad-spectrum activity against various internal and external parasites in companion animals. Its favorable pharmacological properties, combined with its ease of use, make it an invaluable tool in veterinary medicine. As research continues to advance our understanding of this compound, its role in combating parasitic infections is likely to expand further. p > article > response >